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Compound of Interest

Compound Name: Cinnolin-4-amine

Cat. No.: B494958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for

Cinnolin-4-amine (CAS No. 5152-83-0). The information is compiled to assist researchers,

scientists, and drug development professionals in making informed decisions regarding the

safe handling, storage, and disposal of this compound. It is important to note that a complete,

publicly available Safety Data Sheet (SDS) with extensive quantitative toxicological data for

Cinnolin-4-amine is not readily available. The following information is based on aggregated

data from chemical suppliers and publicly accessible databases.

Hazard Identification and Classification
Cinnolin-4-amine is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard statements

based on available data.[1]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Signal Word: Warning[1]

Pictograms:

alt text

The following diagram outlines the logical flow of hazard identification for Cinnolin-4-amine.
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Hazard Identification Workflow

Cinnolin-4-amine

Potential Exposure Routes

Oral Ingestion Skin Contact Inhalation Eye Contact

H302: Harmful if swallowed H315: Causes skin irritation H332: Harmful if inhaled H319: Causes serious eye irritation

GHS Hazard Classification

Click to download full resolution via product page

Caption: Hazard Identification Workflow for Cinnolin-4-amine.

Physical and Chemical Properties
A summary of the available physical and chemical properties of Cinnolin-4-amine is provided

below.[2]

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₈H₇N₃

Molecular Weight 145.16 g/mol

Melting Point 209.50 °C

Boiling Point 351.8 °C

Flash Point 193.70 °C

Toxicological Information
Detailed toxicological studies with specific quantitative data such as LD50 (median lethal dose)

and LC50 (median lethal concentration) for Cinnolin-4-amine are not readily available in the

public domain. The GHS classification of "Harmful if swallowed" and "Harmful if inhaled"

indicates a moderate level of acute toxicity.

Experimental Protocols
Specific experimental protocols for determining the safety and toxicological profile of Cinnolin-
4-amine have not been published. However, standardized guidelines from the Organisation for

Economic Co-operation and Development (OECD) are typically followed for such assessments.

General Protocol for Acute Oral Toxicity (OECD 423:
Acute Toxic Class Method)
This method is a stepwise procedure with the use of a limited number of animals. The objective

is to assign a chemical to a toxicity class rather than determining a precise LD50 value.

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

Housing and Fasting: Animals are caged individually and fasted (food, but not water)

overnight before dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The

starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body

weight.
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Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Observations are made frequently on the day of dosing and at least once daily

thereafter.

Stepwise Procedure:

If an animal dies at the starting dose, the test is repeated with a lower dose.

If an animal survives, the test is repeated with a higher dose.

This process continues until the toxicity class can be determined.

The following diagram illustrates the general workflow of an acute oral toxicity study.
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Generalized Acute Oral Toxicity (OECD 423) Workflow

Animal Selection and Acclimatization
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Single Oral Gavage Dose Administration
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Outcome Assessment

Mortality

Yes

Survival

No
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Assign GHS Toxicity Category
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Caption: Generalized workflow for an acute oral toxicity study.
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First-Aid Measures
In case of exposure to Cinnolin-4-amine, the following first-aid measures should be taken:

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

The decision-making process for first aid is illustrated in the diagram below.
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First-Aid Decision Tree

Exposure to Cinnolin-4-amine

What is the route of exposure?

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Ingestion

Move to fresh air.
Provide artificial respiration if needed.

Consult a physician.

Wash with soap and water.
Consult a physician.

Rinse with water for 15 mins.
Consult a physician.

Rinse mouth with water.
Do not induce vomiting.

Consult a physician.

Click to download full resolution via product page

Caption: First-aid decision tree for Cinnolin-4-amine exposure.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep in a dark place, sealed in a dry, well-ventilated area. Recommended storage

temperature is 2-8°C.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment should be worn when handling Cinnolin-4-amine.

Eye/Face Protection: Safety glasses with side-shields conforming to EN166.
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Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching glove's outer surface) to avoid skin contact with

this product. Dispose of contaminated gloves after use in accordance with applicable laws

and good laboratory practices. Wash and dry hands.

Body Protection: Complete suit protecting against chemicals. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.

Respiratory Protection: For nuisance exposures use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher level protection use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations.

Disclaimer: This document is intended as a guide and is based on the best information

currently available. It is the responsibility of the user to conduct their own risk assessment and

to implement appropriate safety measures. This information is not a substitute for a formal

Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b494958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b494958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

